4-chloro-N',N'-dimethylpyridine-2-carboxhydrazide

• Molecular Formula: C8H10ClN3O
• Molecular Weight: 199.64 g/mol
• IUPAC Name: 4-chloro-N',N'-dimethylpyridine-2-carbohydrazide
• InChI: InChI=1S/C8H10ClN3O/c1-12(2)11-8(13)7-5-6(9)3-4-10-7/h3-5H,1-2H3,(H,11,13)
• InChI Key: CTJOPIPYAONNKL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)NC(=O)C1=NC=CC(=C1)Cl

Description

4-chloro-N',N'-dimethylpyridine-2-carboxhydrazide is a useful research compound. Its molecular formula is C8H10ClN3O and its molecular weight is 199.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-chloropicolinoyl chloride hydrochloride (352 mg, 2.0 mmol, 1.0 eq) in 10 mL of THF were added N,N-dimethylhydrazine (120 mg, 2.0 mmol, 1.0 eq) and N,N-diisopropylethylamine (383 μL, 2.2 mmol, 1.1 eq) at room temperature. The reaction mixture was stirred for 15 min and diluted with water (25 mL) and EtOAc (50 mL). The separated organic layer was washed with brine (25 mL), saturated sodium bicarbonate solution (25 mL) and dried over sodium sulfate. Concentration under reduced pressure gave the title compound as colorless solid (223 mg, 56%), which was used without further purification. MH+=200, Rt=1.42 min.